(5Z)-3-propyl-2-sulfanylidene-5-[(2,4,5-trimethoxyphenyl)methylidene]imidazolidin-4-one

• IUPAC Name: (5Z)-3-propyl-2-sulfanylidene-5-[(2,4,5-trimethoxyphenyl)methylidene]imidazolidin-4-one
• InChI: InChI=1S/C16H20N2O4S/c1-5-6-18-15(19)11(17-16(18)23)7-10-8-13(21-3)14(22-4)9-12(10)20-2/h7-9H,5-6H2,1-4H3,(H,17,23)/b11-7-
• InChI Key: RIQZBRUZROIAFJ-XFFZJAGNSA-N
• Canonical SMILES: CCCN1C(=O)C(=CC2=CC(=C(C=C2OC)OC)OC)NC1=S
• Isomeric SMILES: CCCN1C(=O)/C(=C/C2=CC(=C(C=C2OC)OC)OC)/NC1=S
• Molecular Formula: C16H20N2O4S
• Molecular Weight: 336.4 g/mol
• CAS No.: 592535-13-2

Description

(5Z)-3-propyl-2-sulfanylidene-5-[(2,4,5-trimethoxyphenyl)methylidene]imidazolidin-4-one is a useful research compound. Its molecular formula is C16H20N2O4S and its molecular weight is 336.41. The purity is usually 95%.
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Scientific Research Applications

Electro-Optical and Charge Transport Properties

• Imidazolidin derivatives, including structures similar to the mentioned compound, have been studied for their structural, electronic, optical, and charge transport properties as semiconducting materials. They exhibit intramolecular charge transfer, making them relevant in the field of semiconducting material research (Irfan et al., 2016).

Corrosion Inhibition

• Derivatives of thiazolidinedione, closely related to the mentioned compound, have been explored as inhibitors for mild steel corrosion in hydrochloric acid solutions. These studies help in understanding their potential applications in corrosion prevention (Yadav et al., 2015).

Synthesis of Stereoselective Compounds

• Research has been conducted on the stereoselective synthesis of compounds structurally similar to the mentioned molecule, indicating their potential in creating specific molecular configurations for various applications (Jakšea et al., 2002).

Potential in Treating Schistosomiasis

• Imidazolidinic derivatives have shown promising results in vitro as potential treatments for schistosomiasis, a parasitic disease. This demonstrates the biomedical application of these compounds (da Silva et al., 2014).